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Compound of Interest

Compound Name: 4,4'-Dinitrodiphenyl ether

Cat. No.: B089414

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling
precautions for 4,4'-dinitrodiphenyl ether (CAS No. 101-63-3). The information is intended to
assist researchers, scientists, and drug development professionals in working safely with this
chemical compound.

Hazard Identification and Classification

4,4'-Dinitrodiphenyl ether is classified as a hazardous substance.[1] It is crucial to understand
its potential health effects and physical hazards before handling.

GHS Classification:
o Skin Irritation (Category 2): Causes skin irritation.[1]
o Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1]

o Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System: May
cause respiratory irritation.[1][2]

o Germ Cell Mutagenicity (Category 2): Suspected of causing genetic defects.[3][4][5]

Signal Word: Warning[1][2]
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Hazard Statements:

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

H341: Suspected of causing genetic defects.[3][4][5]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4,4'-dinitrodiphenyl ether is
provided in the table below.

Property Value Reference
Molecular Formula C12HsN20s [1][6]
Molecular Weight 260.20 g/mol [1112][6]

Light yellow to amber to dark
Appearance [7]
green powder/crystal

Melting Point 140-145 °C [21[6]1[7]
Boiling Point 386.2 °C at 760 mmHg [6]
Flash Point 174 °C [6]
Density 1.416 g/cm3 [6]
Vapor Pressure 7.99E-06 mmHg at 25°C [6]
Solubility Insoluble in water.

Refractive Index 1.635 [6]

Toxicological Information

The chemical, physical, and toxicological properties of 4,4'-dinitrodiphenyl ether have not
been thoroughly investigated.[1] However, available data suggests the following:
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Toxicity Endpoint

Result

Reference

Acute Toxicity (Oral)

No data available

[1]

Skin Corrosion/Irritation

Causes skin irritation.

[1]

Serious Eye Damage/Irritation

Causes serious eye irritation.

[1]

Respiratory or Skin

Sensitization

No data available

Germ Cell Mutagenicity

Suspected of causing genetic
defects. Mutation data
reported: mmo-sat 50

mg/plate.

[3114][51[7]

Carcinogenicity

No component of this product
present at levels greater than
or equal to 0.1% is identified
as probable, possible or
confirmed human carcinogen
by IARC.

[1]

Reproductive Toxicity

No data available

[1]

Specific Target Organ Toxicity -

Single Exposure

May cause respiratory

irritation.

[1]

Specific Target Organ Toxicity -

Repeated Exposure

No data available

[1]

Aspiration Hazard

No data available

[1]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 4,4'-dinitrodiphenyl ether
are not readily available in the public domain, as noted in several safety data sheets.[1] The
statement "To the best of our knowledge, the chemical, physical, and toxicological properties
have not been thoroughly investigated” is a common disclaimer.[1]
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However, the reported mutagenicity data ("mmo-sat 50 mg/plate") likely refers to an Ames test
(bacterial reverse mutation assay). A general methodology for such a test would involve:

o Preparation of Test Substance: 4,4'-dinitrodiphenyl ether would be dissolved in a suitable
solvent, such as dimethyl sulfoxide (DMSO).

» Bacterial Strains: Several strains of Salmonella typhimurium with pre-existing mutations in
the histidine operon are used. These strains are unable to synthesize histidine and therefore
cannot grow on a histidine-free medium.

o Metabolic Activation: The test is conducted with and without a mammalian metabolic
activation system (e.g., S9 fraction from rat liver) to assess the mutagenicity of the parent
compound and its metabolites.

o Exposure: The bacterial strains are exposed to various concentrations of the test substance,
both with and without the S9 mix.

e Plating and Incubation: The treated bacteria are plated on a minimal glucose agar medium
lacking histidine. The plates are then incubated for 48-72 hours.

e Scoring and Data Analysis: The number of revertant colonies (colonies that have undergone
a reverse mutation and can now synthesize histidine) is counted for each concentration. A
substance is considered mutagenic if it causes a dose-dependent increase in the number of
revertant colonies compared to the negative control.

Safety and Handling Precautions

Based on the known hazards, the following precautions are mandatory when handling 4,4'-
dinitrodiphenyl ether.

Engineering Controls

o Work in a well-ventilated area.[1]
e Use a chemical fume hood for all operations that may generate dust or aerosols.

o Provide appropriate exhaust ventilation at places where dust is formed.[1]
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EeLs_QnaLELo_te_cmLe_Equmment (PPE)

Specifications Reference

Eye/Face Protection

Wear chemical safety goggles

[2]

or a face shield.

Skin Protection

Wear protective gloves (e.g.,

[2]

nitrile rubber) and a lab coat.

Respiratory Protection

For nuisance exposures, use a
type P95 (US) or type P1 (EU

EN 143) particle respirator. For o

higher exposures, use a

NIOSH-approved respirator

with a corresponding cartridge.

Hygiene Measures

» Avoid contact with skin, eyes, and clothing.
e Wash hands thoroughly after handling.

e Do not eat, drink, or smoke in the laboratory.

Storage

o Store in a cool, dry, and well-ventilated place.[1]

o Keep the container tightly closed.[1]

o Store away from incompatible materials such as acids, acid chlorides, acid anhydrides, and

oxidizing agents.[1]

Emergency Procedures
First Aid Measures
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Exposure First Aid Procedure Reference

Move the person to fresh air. If
) not breathing, give artificial
Inhalation o [1]
respiration. Consult a

physician.

) Wash off with soap and plenty
Skin Contact . [1]
of water. Consult a physician.

Rinse cautiously with water for
several minutes. Remove

Eye Contact contact lenses, if present and [1]
easy to do. Continue rinsing.

Consult a physician.

Never give anything by mouth
_ to an unconscious person.
Ingestion ] ] [1]
Rinse mouth with water.

Consult a physician.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1]

o Specific Hazards: Emits toxic fumes under fire conditions, including nitrogen oxides (NOXx)
and carbon oxides.

» Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid
breathing vapors, mist, or gas. Ensure adequate ventilation.[1]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.
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» Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and

shovel. Keep in suitable, closed containers for disposal.[1]

Disposal Considerations

Dispose of waste material in accordance with local, state, and federal regulations. Offer surplus

and non-recyclable solutions to a licensed disposal company.[1]

Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for ensuring the safe handling of 4,4'-

dinitrodiphenyl ether.
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Caption: Logical workflow for the safe handling of 4,4'-dinitrodiphenyl ether.
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This guide is intended as a summary of the best practices for the safe handling of 4,4'-
dinitrodiphenyl ether. It is not a substitute for a thorough review of the Safety Data Sheet
(SDS) and consultation with a qualified safety professional. Always prioritize safety in the
laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b089414?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

